Cas no 1309602-78-5 (Methyl 5-bromo-4,4,5,5-tetrafluoropentanoate)

• Product Name: Methyl 5-bromo-4,4,5,5-tetrafluoropentanoate
• CAS No: 1309602-78-5
• MF: C₆H₇BrF₄O₂
• MW: 267.01619553566
• CID: 4587455
• Update Time: 2025-05-26

Methyl 5-bromo-4,4,5,5-tetrafluoropentanoate Chemical and Physical Properties

Names and Identifiers

• Methyl5-bromo-4,4,5,5-tetrafluoropentanoate
• Methyl 5-Bromo-4,4,5,5-tetrafluoropentanoate
• Methyl 5-bromo-4,4,5,5-tetrafluoropentanoate

• Inchi： 1S/C6H7BrF4O2/c1-13-4(12)2-3-5(8,9)6(7,10)11/h2-3H2,1H3
• InChI Key： YIAOUJOSRDESRA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCC(F)(F)C(Br)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Methyl 5-bromo-4,4,5,5-tetrafluoropentanoate

Comprehensive Overview of Methyl 5-bromo-4,4,5,5-tetrafluoropentanoate (CAS No. 1309602-78-5)

Methyl 5-bromo-4,4,5,5-tetrafluoropentanoate (CAS No. 1309602-78-5) is a fluorinated organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This ester derivative, characterized by its unique bromo and tetrafluoro functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, combining halogen and fluorine atoms, makes it particularly valuable for applications requiring high reactivity and stability under harsh conditions.

The compound's CAS number 1309602-78-5 is a critical identifier for researchers and manufacturers seeking precise chemical data. In recent years, the demand for fluorinated compounds like Methyl 5-bromo-4,4,5,5-tetrafluoropentanoate has surged due to their role in developing advanced materials and bioactive molecules. Topics such as "fluorine in drug design" and "sustainable fluorination methods" are trending in scientific communities, reflecting the growing interest in eco-friendly synthetic routes and the unique properties of fluorinated compounds.

One of the most frequently searched questions related to this compound is: "What are the applications of Methyl 5-bromo-4,4,5,5-tetrafluoropentanoate?" This compound is widely used as a building block in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals. Its bromo and tetrafluoro groups enable selective transformations, making it a preferred choice for cross-coupling reactions and nucleophilic substitutions. Researchers also explore its potential in creating fluorinated polymers with enhanced thermal and chemical resistance.

Another hot topic is the "safety and handling of Methyl 5-bromo-4,4,5,5-tetrafluoropentanoate." While the compound is not classified as hazardous under standard regulations, proper laboratory practices, such as using personal protective equipment (PPE) and working in well-ventilated areas, are recommended. Users often search for "storage conditions for CAS 1309602-78-5," which typically advise keeping the compound in a cool, dry place away from incompatible substances.

The synthesis of Methyl 5-bromo-4,4,5,5-tetrafluoropentanoate involves multi-step processes, including fluorination and esterification. Recent advancements in catalytic fluorination have improved the efficiency of producing such compounds, aligning with the industry's shift toward greener chemistry. Searches like "how to synthesize Methyl 5-bromo-4,4,5,5-tetrafluoropentanoate" highlight the curiosity around optimized synthetic protocols and cost-effective methods.

In the pharmaceutical sector, Methyl 5-bromo-4,4,5,5-tetrafluoropentanoate is explored for its potential in drug discovery, particularly in modifying pharmacokinetic properties. Fluorinated compounds often exhibit improved metabolic stability and bioavailability, making them attractive candidates for therapeutic agents. Queries such as "fluorinated esters in medicine" and "CAS 1309602-78-5 in drug development" underscore the compound's relevance in modern medicine.

From an industrial perspective, the compound's role in material science cannot be overlooked. Its incorporation into polymers and coatings enhances durability and resistance to environmental stressors. This aligns with the rising demand for high-performance materials in aerospace, electronics, and automotive industries. Keywords like "fluorinated esters in materials science" and "applications of CAS 1309602-78-5" are frequently searched by professionals seeking innovative solutions.

In conclusion, Methyl 5-bromo-4,4,5,5-tetrafluoropentanoate (CAS No. 1309602-78-5) is a multifaceted compound with broad applications across chemistry, pharmaceuticals, and materials science. Its unique structural features and reactivity profile make it a valuable asset in research and industrial settings. As the scientific community continues to explore sustainable and efficient synthetic methods, the importance of fluorinated intermediates like this compound will only grow.